
A Comprehensive Technical Guide to 2,4-
Dibromo-1-trityl-1H-imidazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4-Dibromo-1-trityl-1H-imidazole

Cat. No.: B1311697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the chemical compound 2,4-Dibromo-1-trityl-
1H-imidazole, including its chemical structure, nomenclature, physicochemical properties, and

a plausible synthetic pathway. This information is intended to support research and

development activities in medicinal chemistry and related fields where substituted imidazole

scaffolds are of interest.

Chemical Structure and IUPAC Name
The chemical structure of 2,4-Dibromo-1-trityl-1H-imidazole consists of an imidazole ring

substituted with two bromine atoms at positions 2 and 4, and a trityl (triphenylmethyl) group

attached to the nitrogen atom at position 1. The trityl group is a bulky, lipophilic protecting group

commonly used in organic synthesis.

IUPAC Name: 2,4-dibromo-1-(triphenylmethyl)-1H-imidazole

Synonyms: 2,4-Dibromo-1-tritylimidazole

Molecular Formula: C₂₂H₁₆Br₂N₂[1][2]

CAS Number: 871269-06-6[1]

The structural representation of 2,4-Dibromo-1-trityl-1H-imidazole is provided in the diagram

below.
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Step 1: Dibromination Step 2: N-Tritylation

1H-imidazole 2,4-Dibromo-1H-imidazoleBrominating Agent DeprotonationBase (e.g., NaH) TritylationTrityl Chloride PurificationWork-up 2,4-Dibromo-1-trityl-1H-imidazole

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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